Cas no 1897697-39-0 (1-Chloro-3,6-dimethylisoquinoline)

• Product Name: 1-Chloro-3,6-dimethylisoquinoline
• CAS No: 1897697-39-0
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 4709543
• Update Time: 2023-08-16

1-Chloro-3,6-dimethylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3,6-dimethylisoquinoline

• Inchi： 1S/C11H10ClN/c1-7-3-4-10-9(5-7)6-8(2)13-11(10)12/h3-6H,1-2H3
• InChI Key： PRCXKWATBMJEBY-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(C)=CC2=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Topological Polar Surface Area: 12.9